Cas no 1249577-87-4 (2-(2-fluorophenyl)-4-methyl-3-oxopentanenitrile)

• Product Name: 2-(2-fluorophenyl)-4-methyl-3-oxopentanenitrile
• CAS No: 1249577-87-4
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• MDL: MFCD14690868
• CID: 5187434
• PubChem ID: 61552556
• Update Time: 2025-07-31

2-(2-fluorophenyl)-4-methyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-4-methyl-3-oxopentanenitrile
• Benzeneacetonitrile, 2-fluoro-α-(2-methyl-1-oxopropyl)-

• MDL： MFCD14690868
• Inchi： 1S/C12H12FNO/c1-8(2)12(15)10(7-14)9-5-3-4-6-11(9)13/h3-6,8,10H,1-2H3
• InChI Key： LRVSQNSDZHNOAV-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C#N)C(C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 40.9